1-Phenyl-4-piperidin-1-yl-butan-1,4-dione

• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol
• IUPAC Name: 1-phenyl-4-piperidin-1-ylbutane-1,4-dione
• InChI: InChI=1S/C15H19NO2/c17-14(13-7-3-1-4-8-13)9-10-15(18)16-11-5-2-6-12-16/h1,3-4,7-8H,2,5-6,9-12H2
• InChI Key: LOTLLGAWJQSTAR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CCC(=O)C2=CC=CC=C2

Description

1-Phenyl-4-piperidin-1-yl-butan-1,4-dione is a useful research compound. Its molecular formula is C15H19NO2 and its molecular weight is 245.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 4-hydroxy-4-phenyl-1-piperidin-1-yl-butan-1-one (4.00 g, 16.2 mmol), prepared in the previous step, and pyridinium chlorochromate (5.23 g, 24.3 mmol) in 150 ml of methylene chloride was stirred at room temperature for 2.25 hours. The reaction was poured onto 400 g of silica gel (230-400 mesh) and the material eluted with methylene chloride-ethyl acetate. Isolation of the major component gave 4-oxo-4-phenyl-1-piperidin-1-yl-butan-1-one (3.66 g, 92%) as a green solid. Recrystallization of a portion of this solid from ethyl acetate-hexane gave an analytically pure sample, mp 52-54° C.

Synthesis routes and methods II

Procedure details